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Compound of Interest

Compound Name:
4-Bromo-2-(2,2,2-

trifluoroethoxy)aniline

CAS No.: 1496808-60-6

Cat. No.: B1400034

Get Quote

Executive Summary & Compound Dossier
Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

This guide serves as an advanced technical supplement to the standard Safety Data Sheet

(SDS) for 4-Bromo-2-(2,2,2-trifluoroethoxy)aniline. Due to the specialized nature of this

fluorinated intermediate, public toxicological data is scarce. This document synthesizes

Structure-Activity Relationship (SAR) data from analogous halogenated anilines and

fluoroalkoxy compounds to establish a conservative, high-safety handling protocol.
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Parameter Detail

Chemical Name 4-Bromo-2-(2,2,2-trifluoroethoxy)aniline

CAS Number 1496808-60-6

Molecular Formula C₈H₇BrF₃NO

Molecular Weight 270.05 g/mol

Structural Features

Primary amine (aniline core), Para-bromo

substituent, Ortho-trifluoroethoxy group (-

OCH₂CF₃).

Physical State (Predicted)
Low-melting solid or viscous oil (based on

congeners like 4-bromo-2-ethoxyaniline).

Research Context & Application
This compound is a high-value scaffold in drug discovery, particularly for kinase inhibitors and

GPCR ligands.

Bioisosterism: The 2,2,2-trifluoroethoxy group acts as a lipophilic, metabolically stable

bioisostere for methoxy or ethoxy groups, often improving blood-brain barrier (BBB)

permeability.

Reactivity: The para-bromo group serves as a handle for palladium-catalyzed cross-coupling

(Suzuki-Miyaura, Buchwald-Hartwig), while the aniline nitrogen is a nucleophile for amide

coupling or heterocycle formation.

Hazard Identification & Toxicological Inference (SAR
Analysis)
Standard SDSs often list "No Data Available" for research chemicals. As scientists, we must

infer hazards based on functional groups.

Core Hazards (Predicted)
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Hazard Class
GHS Category
(Conservative)

Mechanistic Justification

Acute Toxicity (Oral/Dermal) Category 3 (Toxic)

Anilines are rapidly absorbed

and can cause

methemoglobinemia (oxidation

of hemoglobin Fe²⁺ to Fe³⁺),

leading to cyanosis and

hypoxia. The lipophilic

trifluoroethoxy group may

enhance dermal absorption.

Eye Damage/Irritation Category 1 (Irreversible)

The basic amine combined

with the electron-withdrawing

fluorine groups creates a

potential for severe corneal

damage upon contact.

Skin Sensitization Category 1

Anilines are notorious

sensitizers; repeated exposure

may trigger allergic contact

dermatitis.

Target Organ Toxicity STOT-RE Category 2

Long-term exposure likely

targets the blood (hemolysis)

and liver/kidneys (metabolic

clearance of halogenated

aromatics).

The "Fluorine Factor" (Thermal Decomposition)
Unlike standard bromoanilines, the presence of the -CF₃ motif introduces a critical thermal

hazard.

Fire Scenario: Combustion releases Hydrogen Fluoride (HF) and Carbonyl Fluoride (COF₂)

along with NOx and HBr.

Risk: HF is highly corrosive and systemic poison (calcium scavenger). Standard firefighting

gear is insufficient without specific acid-gas filtration or SCBA.
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Operational Safety & Engineering Controls
Trustworthiness Pillar: Protocols must be self-validating.

Hierarchy of Controls
Elimination/Substitution: Generally not possible in specific synthesis.

Engineering:

Primary: Chemical Fume Hood (CFH) with face velocity > 0.5 m/s.

Secondary: Glove box required for handling > 10g or if heating > 100°C.

PPE (Personal Protective Equipment):

Hands:Double-gloving is mandatory.

Inner: Nitrile (4 mil) - tactile sensitivity.

Outer: Laminate (Silver Shield/Barrier) or Thick Nitrile (8 mil) - chemical resistance.

Rationale: Fluorinated solvents/intermediates can permeate thin nitrile rapidly.

Respiratory: If outside CFH (e.g., weighing), use N95 + Organic Vapor/Acid Gas cartridge

(OV/AG).

Safe Handling Workflow (Diagram)
The following decision tree outlines the safe handling process from receipt to reaction.

Critical Safety Check

Receipt & Inspection
(Check Bottle Integrity)

Storage
(Cool, Dry, Dark, Inert Gas)

 Log CAS# Weighing
(Inside Fume Hood ONLY)

 Transport in
Secondary Container Solubilization

(Dissolve immediately to
reduce dust hazard)

 Anti-static gun
recommended Reaction Setup

(Closed Vessel)
Waste Disposal

(Halogenated Organic)
 Quench First

Click to download full resolution via product page
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Figure 1: Operational workflow emphasizing containment during the solid-handling phase to

minimize inhalation risk.

Emergency Response Protocols
Expertise Pillar: Causality-driven response.

First Aid (Specific to Fluorinated Anilines)
Inhalation (Cyanosis Risk):

Move to fresh air immediately.

Oxygen: Administer 100% oxygen if breathing is difficult (trained personnel only).

Note: Symptoms of methemoglobinemia (blue lips/nails) may be delayed 2-4 hours.

Skin Contact:

Immediate Drench: Wash with soap and water for 15 minutes.

HF Check: If thermal decomposition occurred (e.g., reaction runaway), apply Calcium

Gluconate gel (2.5%) to the area as a precaution against HF burns.

Eye Contact:

Irrigate for 30 minutes (longer than standard 15 min due to aniline persistence).

Fire Fighting
Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do not use water jet (spreads

contamination).

Specific Hazard: Thermal decomposition produces HF. Firefighters MUST wear SCBA (Self-

Contained Breathing Apparatus) and full chemical protective suits.

Spill Cleanup (Solid/Liquid)
Evacuate the immediate area.
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Don PPE: Double gloves, goggles, respirator (OV/AG).

Containment:

If Solid: Cover with wet paper towels to prevent dust, then scoop.

If Liquid: Absorb with vermiculite or sand. Do not use sawdust (combustible with

oxidizers).

Decontamination: Wipe surface with dilute HCl (5%) followed by soap water to protonate and

solubilize residual amine.

Physicochemical Properties & Stability Data
Synthesized from supplier data and chemical principles.

Property Value/Description

Appearance
White to off-white solid or pale yellow oil (purity

dependent).

Boiling Point Predicted: ~280-290°C (dec).

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate. Insoluble in water.[2]

pKa (Conjugate Acid)
Predicted: ~3.0 - 3.5 (Lower than aniline due to

electron-withdrawing Br and OCH₂CF₃).

Stability

Light sensitive (store in amber vials). Air

sensitive (oxidizes to dark brown/black over

time).

Incompatibilities
Strong oxidizing agents (peroxides,

permanganates), Acids, Acid chlorides.

Synthesis & Reaction Safety
Authoritative Grounding: Reaction mechanisms.
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When using this compound in cross-coupling (e.g., Buchwald-Hartwig):

Base Selection: Avoid strong bases (e.g., t-BuLi) that might deprotonate the acidic methylene

protons of the trifluoroethoxy group (

), leading to elimination of fluoride (E1cB mechanism). Use milder bases like

or

.

Quenching: Always quench reactions with an acidic buffer (NH₄Cl) to neutralize the aniline

and prevent emulsion formation.
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Exposure Incident

Identify Exposure Type

Skin Contact Inhalation

Wash 15min + Soap
Check for Thermal Burns

Fresh Air + Oxygen
Monitor for Cyanosis

Was Heat/Fire Involved?

Seek Medical Attention
(Bring SDS)

Apply Calcium Gluconate
(HF Protocol)

Yes

No

Click to download full resolution via product page

Figure 2: Emergency response decision tree highlighting the critical check for thermal

decomposition products (HF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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